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Compound of Interest

Compound Name: Indoline-4-ol

Cat. No.: B1587766

Indoline-4-ol (CAS No. 85926-99-4) is a substituted indoline derivative of interest in synthetic
chemistry and drug discovery. As with many specialized research chemicals, comprehensive,
publicly available health and safety data specific to this compound is limited. This guide is
designed for researchers, scientists, and drug development professionals to establish a robust
safety framework when handling Indoline-4-ol.

Given the absence of a dedicated Safety Data Sheet (SDS), this document employs a
precautionary principle. The safety recommendations herein are synthesized from data on
structurally similar compounds, primarily the parent heterocycle, Indoline (CAS No. 496-15-1),
and the related analogue, 4-Hydroxyindole (CAS No. 2380-94-1). The addition of a hydroxyl
group to the indoline scaffold can alter the compound's reactivity, solubility, and toxicological
profile. Therefore, the information presented should be considered a conservative baseline. All
laboratory work must be preceded by a site-specific risk assessment performed by qualified
personnel.

Hazard Identification: An Analogue-Based
Assessment

A definitive GHS classification for Indoline-4-ol is not available. However, by examining the
classifications of its structural relatives, we can infer a potential hazard profile.

¢ Indoline (Parent Compound): Classified as a skin and serious eye irritant. It may also cause
respiratory irritation and is considered harmful if swallowed.[1][2][3][4]
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e 4-Hydroxyindole (Analogue): Similarly classified as causing skin irritation (H315), serious eye
irritation (H319), and potential respiratory irritation (H335).[5]

Based on this analogue data, it is prudent to handle Indoline-4-ol as a compound that is, at

minimum:

Harmful if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

The physical form of Indoline-4-ol is reported as a light yellow to brown solid.[6] This solid
nature may present an inhalation hazard if the material is a fine powder that can become

airborne.
GHS Hazard Statement .
Hazard Class Basis for Inference
(Inferred)
Acute Toxicity, Oral H302: Harmful if swallowed Indoline, 4-Hydroxyindole[2][7]
Skin Corrosion/Irritation H315: Causes skin irritation Indoline, 4-Hydroxyindole[1][5]
) o H319: Causes serious eye ] ]
Serious Eye Damage/Irritation o Indoline, 4-Hydroxyindole[1][5]
irritation
) H335: May cause respiratory ] ]
STOT, Single Exposure Indoline, 4-Hydroxyindole[1][5]

irritation

Precautionary Handling and Storage

The causality behind stringent handling protocols is the prevention of exposure through dermal,
ocular, and inhalation routes. Given the irritant nature of its analogues, all handling of Indoline-
4-ol should occur with appropriate engineering controls.
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Engineering Controls and Safe Handling Workflow

The primary engineering control for handling solid Indoline-4-ol is a certified chemical fume
hood to minimize inhalation exposure.[8]

Protocol for Handling Solid Indoline-4-ol:

» Preparation: Designate a specific area within a chemical fume hood for the procedure.
Ensure all necessary equipment (spatulas, weigh boats, glassware) and personal protective
equipment are readily available.

» Weighing: If possible, use a balance within the fume hood. If an external balance must be
used, transfer the solid in a sealed container. Tare the container on the balance before
opening. Open and handle the container only within the fume hood.

» Dispensing: Use spatulas to carefully transfer the solid. Avoid any actions that could
generate dust, such as dropping material from a height.

o Dissolution: When preparing solutions, add the solvent to the solid slowly to prevent
splashing.[8]

o Post-Handling: Tightly seal the source container. Decontaminate all surfaces within the fume
hood and any equipment used. Wash hands and any exposed skin thoroughly after handling.

[1]
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Caption: Workflow for handling chemicals with limited safety data.

Storage Conditions
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Proper storage is critical to maintaining the integrity of the compound and ensuring safety.

Temperature: Store at 2-8°C.[6]

Atmosphere: Keep in a tightly closed container in a dry, cool, and well-ventilated place.[1][9]

Light: Protect from light.[6]

Incompatibilities: Store away from strong oxidizing agents.[1][9]

Exposure Control & Personal Protective Equipment
(PPE)

The selection of PPE is dictated by the anticipated hazards.[10] The principle of using multiple,

chemically resistant barriers is a self-validating system to prevent exposure.[3][11]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Given that
no specific permeation data exists for Indoline-4-ol, double-gloving is a recommended best
practice, especially for prolonged handling.[8] Always inspect gloves before use and wash
them before removal.[11]

Eye and Face Protection: Chemical safety goggles that fit snugly are mandatory.[10] In
situations where splashing is possible (e.g., dissolving the compound or transferring
solutions), a face shield should be worn in addition to goggles.[12]

Skin and Body Protection: A lab coat must be worn and kept fully fastened. For procedures
with a higher risk of spillage, consider a chemical-resistant apron. Wear long pants and
closed-toe shoes.[11]

Respiratory Protection: If work cannot be conducted in a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with an appropriate particulate filter is required.
[9][11] A full respiratory protection program, including fit testing, should be in place.
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Caption: Decision tree for selecting appropriate PPE.
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Emergency Procedures: First Aid & Spill Response

Rapid and correct response to an exposure or spill is critical. The following measures are

based on standard protocols for irritants and orally toxic compounds.[1][13][14]

First Aid Measures

Protocol for Emergency Response:

General Advice: Move the victim out of the dangerous area. Show this safety guide to the
attending physician. First responders should protect themselves from exposure.[14][15]

If Inhaled: Move the person into fresh air.[13] If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1][15]

In Case of Skin Contact: Immediately remove all contaminated clothing.[15] Wash the
affected area with plenty of soap and water for at least 15 minutes.[1][14] If skin irritation
persists, get medical advice.[13]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
also under the eyelids.[1] Remove contact lenses if present and easy to do.[13] Continue
rinsing and seek immediate medical attention from an ophthalmologist.

If Swallowed: Do NOT induce vomiting.[15] Rinse mouth thoroughly with water.[13] Never
give anything by mouth to an unconscious person.[14] Call a POISON CENTER or doctor
immediately.[9]

Accidental Release Measures

Personal Precautions: Evacuate unnecessary personnel.[13] Wear the full PPE described in
Section 3, including respiratory protection. Avoid breathing dust or vapors.

Containment and Cleaning: For a solid spill, carefully sweep or shovel the material into a
suitable, labeled container for disposal.[9] Avoid generating dust. Moisten the material
slightly with water if necessary to prevent it from becoming airborne. For a solution spill,
absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container for
disposal.[1]
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e Environmental Precautions: Do not let the product enter drains or waterways.[13][16]

Fire and Explosion Hazard Data

While specific data for Indoline-4-ol is unavailable, information for Indoline suggests it is a
combustible liquid.[17] Solid reagents can also pose a fire risk.

o Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon
dioxide (C02).[13]

o Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.
[13]

o Hazardous Combustion Products: During a fire, irritating and toxic gases may be generated,
including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[9][15]

o Advice for Firefighters: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][15]

Toxicological and Ecological Information

» Toxicological Profile: The toxicological properties of Indoline-4-ol have not been fully
investigated.[9] Based on analogue data, it is presumed to be an irritant to the skin, eyes,
and respiratory system, and may be harmful if ingested.[1][5] No information is available
regarding its potential for carcinogenicity, mutagenicity, or reproductive toxicity.[1][9]

» Ecological Profile: The ecotoxicity of Indoline-4-ol is unknown. However, the related
compound Indole is classified as very toxic to aquatic life.[16][18] As a precautionary
measure, Indoline-4-ol should not be released into the environment. All waste must be
handled as hazardous chemical waste and disposed of according to local, state, and federal
regulations.[1][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-indoline-CASNO-496-15-D164P-EN.aspx
https://www.sigmaaldrich.com/HK/en/sds/aldrich/i3408?userType=undefined
https://www.benchchem.com/product/b1587766?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/sds/ALDRICH/I5605
https://www.lobachemie.com/lab-chemical-msds/MSDS-indoline-CASNO-496-15-D164P-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-indoline-CASNO-496-15-D164P-EN.aspx
https://www.fishersci.com/store/msds?partNumber=CC28704DA&productDescription=1H-INDOLE-4-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/5306CU_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC122245000&countryCode=US&language=en
https://aksci.com/sds/5306CU_SDS.pdf
https://www.benchchem.com/product/b1587766?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=CC28704DA&productDescription=1H-INDOLE-4-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122245000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1H-indol-4-ol
https://www.fishersci.com/store/msds?partNumber=AC122245000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC28704DA&productDescription=1H-INDOLE-4-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b1587766?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/i3408?userType=undefined
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.benchchem.com/product/b1587766?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC122245000&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/i3408?userType=undefined
https://www.benchchem.com/product/b1587766?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Re

°
(] [e0] ~ (o)) )] EaN w N -

[ ] [ ] [ ] [ ] [ ] [ ] [ ] [ ]
N e e T o o e
N~ o 00 M W N B O

e 18.

e TO

ferences

. fishersci.com [fishersci.com]

. Indoline | C8HON | CID 10328 - PubChem [pubchem.ncbi.nlm.nih.gov]

. chemicalbook.com [chemicalbook.com]

. Page loading... [wap.guidechem.com]

. 1H-indol-4-ol | CBH7NO | CID 75421 - PubChem [pubchem.ncbi.nlm.nih.gov]
. indoline-4-ol | 85926-99-4 [chemicalbook.com]

. synquestlabs.com [synquestlabs.com]

. benchchem.com [benchchem.com]

. fishersci.com [fishersci.com]

. 7. Element IV: Personal Protective Equipment | ATrain Education [atrainceu.com]
. hgic.clemson.edu [hgic.clemson.edu]

. americanchemistry.com [americanchemistry.com]

. lobachemie.com [lobachemie.com]

. schc.org [schc.org]

. aksci.com [aksci.com]

. sigmaaldrich.com [sigmaaldrich.com]

. sigmaaldrich.com [sigmaaldrich.com]

cdhfinechemical.com [cdhfinechemical.com]

cite this document: BenchChem. [Introduction: Navigating Data Scarcity for Indoline-4-ol].

BenchChem, [2026]. [Online PDF]. Available at:

[t

tps://www.benchchem.com/product/b1587766#health-and-safety-information-for-indoline-

4-0l]

Disc

The i
inten
accu

laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
rate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC122245000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Indoline
https://www.chemicalbook.com/msds/indoline.pdf
https://wap.guidechem.com/encyclopedia/indoline-dic4493.html
https://pubchem.ncbi.nlm.nih.gov/compound/1H-indol-4-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4918068.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H15-1-K9.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_OF_C4_Deg_lin.pdf
https://www.fishersci.com/store/msds?partNumber=CC28704DA&productDescription=1H-INDOLE-4-CARBALDEHYDE+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.atrainceu.com/content/7-element-iv-personal-protective-equipment-1
https://hgic.clemson.edu/personal-protective-equipment-ppe-for-homeowner-pesticide-usage/
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-indoline-CASNO-496-15-D164P-EN.aspx
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://aksci.com/sds/5306CU_SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/i3408?userType=undefined
https://www.sigmaaldrich.com/HK/zh/sds/ALDRICH/I5605
https://www.cdhfinechemical.com/images/product/msds/19_770809929_INDOLE-CASNO-120-72-9-MSDS.pdf
https://www.benchchem.com/product/b1587766#health-and-safety-information-for-indoline-4-ol
https://www.benchchem.com/product/b1587766#health-and-safety-information-for-indoline-4-ol
https://www.benchchem.com/product/b1587766#health-and-safety-information-for-indoline-4-ol
https://www.benchchem.com/product/b1587766#health-and-safety-information-for-indoline-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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